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Cat. No.: B158431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Morpholine-4-sulfonyl chloride, also known as 4-morpholinesulfonyl chloride, is a key

intermediate and building block in organic synthesis, particularly within the field of medicinal

chemistry. Its utility stems from the morpholinosulfonyl group, a common structural motif in a

variety of biologically active compounds. This sulfonyl chloride serves as a versatile reagent for

the introduction of the morpholinosulfonyl moiety onto amines, alcohols, and other

nucleophiles, enabling the synthesis of diverse sulfonamides. This guide provides a detailed

overview of its synthesis and comprehensive characterization, tailored for professionals in

chemical research and drug development.

Synthesis of Morpholine-4-sulfonyl Chloride
The most prevalent and straightforward synthesis of morpholine-4-sulfonyl chloride involves

the reaction of morpholine with sulfuryl chloride. This reaction is typically performed in an inert

solvent, such as dichloromethane, and often in the presence of a base to neutralize the

hydrochloric acid byproduct.

Experimental Protocol
A common laboratory-scale procedure for the synthesis of morpholine-4-sulfonyl chloride is

as follows:
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Reaction Setup: A 50 mL round-bottom flask is charged with 10.0 mL of dichloromethane

(CH₂Cl₂) and cooled in an ice bath.[1][2]

Addition of Sulfuryl Chloride: To the cooled dichloromethane, 0.300 mL of sulfuryl chloride

(SO₂Cl₂) is added slowly.[1][2]

Addition of Morpholine: In a separate vessel, 213 mg of morpholine is dissolved in 3.0 mL of

dichloromethane. This solution is then slowly added to the reaction mixture while maintaining

the temperature with the ice bath.[1][2]

Addition of Base: 520 mg of triethylamine is added to the reaction mixture, which is then

allowed to warm to room temperature and stirred for approximately 2 hours.[1][2]

Work-up: Upon completion of the reaction, the mixture is diluted with 20.0 mL of chloroform

and washed with 20.0 mL of ice water.[1][2]

Isolation and Purification: The organic (chloroform) phase is separated, dried over anhydrous

magnesium sulfate (MgSO₄), and filtered.[1][2] The filtrate is then concentrated under

reduced pressure to yield the crude product.[1][2] Further purification can be achieved

through recrystallization or column chromatography if necessary. One documented

procedure reported a yield of approximately 23.3%.[1]

Synthesis Workflow
Reactant Preparation

Reaction Work-up & Isolation Final Product
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Reaction Completion Separate Organic Layer
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Filter & Concentrate Morpholine-4-sulfonyl
Chloride

Purification (optional)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Morpholine-4-sulfonyl chloride.

Characterization Data
Thorough characterization is essential to confirm the identity and purity of the synthesized

morpholine-4-sulfonyl chloride. The following tables summarize its key physical and
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spectroscopic properties.

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₄H₈ClNO₃S [3][4]

Molecular Weight 185.63 g/mol [3][4]

Appearance
Colorless or White to Yellow

Solid or Liquid
[5]

Boiling Point ~300 °C [6]

Density ~1.53 g/cm³ [6]

CAS Number 1828-66-6 [3][4]

Spectroscopic Data
Spectroscopic methods are crucial for the structural elucidation of morpholine-4-sulfonyl
chloride.

Infrared (IR) Spectroscopy: Sulfonyl chlorides exhibit strong, characteristic absorption bands.[7]

Functional Group Characteristic Absorption (cm⁻¹)

S=O Asymmetric Stretch 1410 - 1370

S=O Symmetric Stretch 1204 - 1166

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for morpholine-4-
sulfonyl chloride are not readily available in the provided search results, the expected

chemical shifts can be inferred from the structure. The protons on the carbons adjacent to the

nitrogen will be the most deshielded among the morpholine ring protons.

Mass Spectrometry (MS): The mass spectrum would be expected to show the molecular ion

peak and characteristic fragmentation patterns, including an isotopic peak for the chlorine

atom.[7]
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Applications in Synthesis
Morpholine-4-sulfonyl chloride is a valuable reagent in organic synthesis, primarily for the

formation of sulfonamides. It is used in multi-component reactions, such as in palladium-

catalyzed Suzuki-Miyaura couplings to produce diverse sulfonamides.[8] This reactivity makes

it a significant tool for generating compound libraries in drug discovery programs.

Safety Information
Morpholine-4-sulfonyl chloride is classified as a corrosive substance.[5] It causes skin

irritation and serious eye irritation.[3] Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.

All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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